Cas no 113028-05-0 (1-Benzyl-4-(3-bromopropyl)piperidine)

1-Benzyl-4-(3-bromopropyl)piperidine structure
113028-05-0 structure
Product name:1-Benzyl-4-(3-bromopropyl)piperidine
CAS No:113028-05-0
MF:C15H22BrN
MW:296.245883464813
CID:2174584
PubChem ID:14851757

1-Benzyl-4-(3-bromopropyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-4-(3-bromopropyl)piperidine
    • DB-250304
    • 113028-05-0
    • SCHEMBL8883264
    • Inchi: InChI=1S/C15H22BrN/c16-10-4-7-14-8-11-17(12-9-14)13-15-5-2-1-3-6-15/h1-3,5-6,14H,4,7-13H2
    • InChI Key: WMUQBTCPHHEEGR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 295.09356Da
  • Monoisotopic Mass: 295.09356Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 3.2Ų

1-Benzyl-4-(3-bromopropyl)piperidine Related Literature

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd